Cas no 1019596-13-4 ((5-bromothiophen-2-yl)methyl(2-methylbutan-2-yl)amine)

• Product Name: (5-bromothiophen-2-yl)methyl(2-methylbutan-2-yl)amine
• CAS No: 1019596-13-4
• MF: C₁₀H₁₆BrNS
• MW: 262.209740638733
• CID: 5175915
• PubChem ID: 28424921
• Update Time: 2026-03-04

(5-bromothiophen-2-yl)methyl(2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, 5-bromo-N-(1,1-dimethylpropyl)-
• n-((5-Bromothiophen-2-yl)methyl)-2-methylbutan-2-amine
• (5-bromothiophen-2-yl)methyl(2-methylbutan-2-yl)amine

• Inchi： 1S/C10H16BrNS/c1-4-10(2,3)12-7-8-5-6-9(11)13-8/h5-6,12H,4,7H2,1-3H3
• InChI Key： WSZMCOWMYAOXPW-UHFFFAOYSA-N
• SMILES： C1(CNC(C)(C)CC)SC(Br)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-bromothiophen-2-yl)methyl(2-methylbutan-2-yl)amine

Introducing (5-bromothiophen-2-yl)methyl(2-methylbutan-2-yl)amine (CAS No. 1019596-13-4): A Versatile Intermediate in Modern Chemical Research

(5-bromothiophen-2-yl)methyl(2-methylbutan-2-yl)amine, identified by the CAS number 1019596-13-4, is a compound of significant interest in the field of pharmaceutical and agrochemical research. Its unique structural features, combining a thiophene ring with bromine substitution and an amine group linked to a branched alkyl chain, make it a valuable intermediate for synthesizing a variety of biologically active molecules.

The thiophene core of this compound is a well-known scaffold in medicinal chemistry, frequently employed in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The presence of a bromine atom at the 5-position of the thiophene ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the creation of novel therapeutic agents with tailored pharmacological properties.

The amine group in (5-bromothiophen-2-yl)methyl(2-methylbutan-2-yl)amine provides another layer of versatility, serving as a nucleophilic site for reactions like amide bond formation or urea synthesis. This functionality is particularly useful in drug design, where amine-containing motifs are prevalent due to their ability to interact with biological targets such as enzymes and receptors. The (2-methylbutan-2-yl) side chain further contributes to the compound's structural diversity, influencing its solubility, metabolic stability, and overall pharmacokinetic profile.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in the preparation of small molecule inhibitors. For instance, studies have demonstrated its role as a precursor in developing kinase inhibitors, which are critical in oncology research. The brominated thiophene moiety allows for easy modification via palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups that can enhance binding affinity to target proteins.

In addition to its pharmaceutical applications, (5-bromothiophen-2-yl)methyl(2-methylbutan-2-yl)amine has shown promise in agrochemical research. Its structural framework is reminiscent of certain bioactive compounds that exhibit herbicidal or pesticidal properties. Researchers have explored its derivatives as potential leads for novel crop protection agents, leveraging the inherent reactivity of the thiophene and amine functionalities to develop environmentally friendly alternatives to conventional agrochemicals.

The synthesis of this compound typically involves multi-step organic transformations, beginning with the bromination of a thiophene derivative followed by nucleophilic substitution or reductive amination to introduce the desired amine moiety. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, reducing waste and energy consumption while maintaining high yields.

From a computational chemistry perspective, (5-bromothiophen-2-yl)methyl(2-methylbutan-2-yl)amine has been subjected to molecular modeling studies to elucidate its interactions with biological targets. These studies provide insights into how structural modifications can optimize binding affinity and selectivity. For example, computational analysis has revealed that subtle changes in the alkyl chain length or substitution patterns can significantly alter the compound's pharmacokinetic behavior.

The growing interest in thiophene-based compounds has also spurred innovation in their applications beyond traditional pharmaceuticals. Materials scientists have explored derivatives of this compound for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The conjugated system of the thiophene ring contributes to electron delocalization, making these materials suitable for optoelectronic applications.

In conclusion,(5-bromothiophen-2-yl)methyl(2-methylbutan-2-yl)amine (CAS No. 1019596-13-4) represents a fascinating example of how structural complexity can be harnessed for diverse applications in chemical research. Its unique combination of functional groups makes it an indispensable tool for synthetic chemists working on drug discovery, agrochemical development, and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of chemical innovation.